Cas no 79508-09-1 (Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate)

Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate is a versatile heterocyclic compound featuring a pyrazole core substituted with a 4-chlorophenyl group and a methyl ester functionality. This structure imparts reactivity suitable for further derivatization, making it valuable in pharmaceutical and agrochemical research. The electron-withdrawing chloro group enhances stability while influencing electronic properties for targeted applications. The ester moiety offers flexibility for hydrolysis or nucleophilic substitution, enabling its use as an intermediate in synthesizing more complex molecules. Its well-defined crystalline form ensures consistent purity, facilitating reproducibility in synthetic workflows. The compound's balanced lipophilicity and steric profile contribute to its utility in medicinal chemistry, particularly in developing biologically active scaffolds.

Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate structure

79508-09-1 structure

Product Name:Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate

CAS No:79508-09-1

MF:C₁₁H₉ClN₂O₂

MW:236.654361486435

MDL:MFCD03292346

CID:2857433

PubChem ID:946659

Update Time:2025-06-25

Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate
- 5-(4-Chloro-phenyl)-1H-pyrazole-3-carboxylic acid methyl ester
- METHYL 5-(4-CHLOROPHENYL)-1H-PYRAZOLE-3-CARBOXYLATE
- 5-(4-chlorophenyl)-1h-pyrazole-3-carboxylic acid methyl ester
- methyl 5-(4-chlorophenyl)pyrazole-3-carboxylate
- MLS000708833
- HMS1616L09
- HMS2586C17
- BBL015185
- SBB009466
- STK299961
- SMR00028940
- Methyl 5-(4-chlorophenyl)-1H-pyrazole-3-carboxylate (ACI)
- BS-32815
- CHEMBL1486167
- SCHEMBL2631731
- EN300-41501
- Z111781388
- AKOS000309355
- F53075
- 1H-Pyrazole-3-carboxylic acid, 5-(4-chlorophenyl)-, methyl ester
- Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate, AldrichCPR
- MFCD03292346
- 5-(4-chloro-phenyl)-1 h-pyrazole-3-carboxylic acid methyl ester
- 79508-09-1
- AKOS000112479
- SMR000289400
- CS-0206244
- SCHEMBL8369776
- F3250-0659
- Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate
- MDL： MFCD03292346
- Inchi： 1S/C11H9ClN2O2/c1-16-11(15)10-6-9(13-14-10)7-2-4-8(12)5-3-7/h2-6H,1H3,(H,13,14)
- InChI Key： CJTXOTLTFMCCSV-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(C2C=CC(Cl)=CC=2)NN=1)OC

Computed Properties

Exact Mass: 236.0352552 g/mol
Monoisotopic Mass: 236.0352552 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 55
Molecular Weight: 236.65

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 446.0±35.0 °C at 760 mmHg
Flash Point: 223.5±25.9 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M224865-50mg	Methyl 3-(4-CHLOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE	79508-09-1		50mg	$ 50.00	2022-06-04
TRC	M224865-100mg	Methyl 3-(4-CHLOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE	79508-09-1		100mg	$ 70.00	2022-06-04
TRC	M224865-500mg	Methyl 3-(4-CHLOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE	79508-09-1		500mg	$ 250.00	2022-06-04
abcr	AB200912-500 mg	Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate; .	79508-09-1		500MG	€39.30	2022-06-11
Fluorochem	027098-250mg	5-(4-Chloro-phenyl)-1H-pyrazole-3-carboxylic acid methyl ester	79508-09-1	= 98% (HPLC)	250mg	￡81.00	2022-03-01
Fluorochem	027098-1g	5-(4-Chloro-phenyl)-1H-pyrazole-3-carboxylic acid methyl ester	79508-09-1	= 98% (HPLC)	1g	￡141.00	2022-03-01
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	XY0246-50g	ethyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate	79508-09-1	95%	50g	$1400	2023-09-07
Fluorochem	027098-25g	5-(4-Chloro-phenyl)-1H-pyrazole-3-carboxylic acid methyl ester	79508-09-1	= 98% (HPLC)	25g	￡1855.00	2022-03-01
Fluorochem	027098-5g	5-(4-Chloro-phenyl)-1H-pyrazole-3-carboxylic acid methyl ester	79508-09-1	= 98% (HPLC)	5g	￡507.00	2022-03-01
Enamine	EN300-41501-0.05g	methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate	79508-09-1	95.0%	0.05g	$19.0	2025-03-15

Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate Production Method

Production Method 1

39757-35-2

79508-09-1

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; overnight, rt

Reference

Synthesis of novel p-nitrophenoxy acetone 1H-pyrazole derivatives

Meng, Qi; Wang, Shou-wen; Jiang, Yan; Zhou, Chang-qing; Sun, Xiao-qiang, Huaxue Shiji, 2013, 35(8), 759-762

Production Method 2

39757-35-2

79508-09-1

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid ; heated

Reference

Pyrazole derivatives as inhibitors of arachidonic acid-induced platelet aggregation

Levent, Serkan; Caliskan, Burcu; Ciftci, Murat; Ozkan, Yesim; Yenicesu, Idil; et al, European Journal of Medicinal Chemistry, 2013, 64, 42-53

Production Method 3

99-91-2

79508-09-1

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Toluene , Tetrahydrofuran ; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt
1.3 Reagents: Hydrazine hydrate (1:1) Solvents: Acetic acid ; 4 h, rt → 90 °C

Reference

Design, synthesis, biological evaluation and in silico studies of pyrazole-based NH2-acyl oseltamivir analogues as potent neuraminidase inhibitors

Ye, Jiqing ; Lin, Lin; Xu, Jinyi; Chan, Paul Kay-sheung; Yang, Xiao; et al, Pharmaceuticals, 2021, 14(4),

Production Method 4

79508-09-1

Reaction Conditions

1.1 Solvents: (Trifluoromethyl)benzene ; < 10 min, reflux

Reference

Intramolecular cyclization of vinyldiazoacetates as a versatile route to substituted pyrazoles

Drikermann, Denis; Kerndl, Valerie; Goerls, Helmar; Vilotijevic, Ivan, ChemRxiv, 2020, 1, 1-9

Production Method 5

187812-26-6

79508-09-1

1941221-52-8

Reaction Conditions

1.1 Reagents: Hydrazinium chloride ; 16 h, 100 °C

Reference

Synthesis of 2,2,2-trifluoroethyl 1H-pyrazole carboxylates: Insight into the mechanism of trichloromethyl group hydrolysis

Goncalves, Helena A.; Pereira, Bruna A.; Teixeira, Wystan K. O.; Moura, Sidnei; Flores, Darlene C.; et al, Journal of Fluorine Chemistry, 2016, 187, 40-45

Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate Raw materials

Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate Preparation Products

Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate Related Literature

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Additional information on Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate

Recent Advances in the Study of Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate (CAS: 79508-09-1)

Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate (CAS: 79508-09-1) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, highlighting its applications and mechanistic insights.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate. The compound demonstrated significant inhibition of cyclooxygenase-2 (COX-2) activity, suggesting its potential as a lead compound for developing novel non-steroidal anti-inflammatory drugs (NSAIDs). The study utilized molecular docking simulations to elucidate the binding interactions between the compound and the COX-2 active site, providing a structural basis for its inhibitory effects.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial activity of Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate. The compound exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies revealed that the compound disrupts bacterial cell membrane integrity, leading to cell lysis. These findings underscore its potential as a scaffold for designing new antimicrobial agents.

In addition to its pharmacological applications, Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate has also been explored as a key intermediate in the synthesis of more complex heterocyclic compounds. A 2024 study in Organic & Biomolecular Chemistry described an efficient one-pot synthesis method for this compound, optimizing reaction conditions to achieve high yields and purity. This advancement is expected to facilitate further research and development efforts involving this compound.

Despite these promising findings, challenges remain in translating the preclinical results of Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. Nevertheless, the compound's versatile biological activities and synthetic accessibility make it a valuable candidate for future drug discovery programs.

In conclusion, Methyl 3-(4-chlorophenyl)-1H-pyrazole-5-carboxylate (CAS: 79508-09-1) represents a promising scaffold in medicinal chemistry, with demonstrated anti-inflammatory and antimicrobial properties. Continued research into its mechanism of action and structural derivatives is likely to yield novel therapeutic agents. This brief highlights the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in the chemical biology and pharmaceutical fields.